2-Fluoro-4-(2-methoxypyridin-4-yl)benzoic acid

• IUPAC Name: 2-fluoro-4-(2-methoxypyridin-4-yl)benzoic acid
• InChI: InChI=1S/C13H10FNO3/c1-18-12-7-9(4-5-15-12)8-2-3-10(13(16)17)11(14)6-8/h2-7H,1H3,(H,16,17)
• InChI Key: OSDMTONWFDHRIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C13H10FNO3
• Molecular Weight: 247.22 g/mol

Description

2-Fluoro-4-(2-methoxypyridin-4-yl)benzoic acid is a chemical compound with the molecular formula C13H10FNO3 and a molecular weight of 247.23. It is a compound that is used in various areas of research.

Molecular Structure Analysis

The molecular structure of 2-Fluoro-4-(2-methoxypyridin-4-yl)benzoic acid consists of a benzoic acid group attached to a 2-methoxypyridin-4-yl group at the 4-position and a fluorine atom at the 2-position.

Scientific Research Applications

Synthesis of Fluorinated Heterocycles

Fluorinated heterocycles are crucial in pharmaceutical and agrochemical industries due to their unique properties. The synthesis of such heterocycles has been demonstrated through rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate, showcasing the versatility of fluoro-containing compounds in creating biologically active molecules (Wu et al., 2017).

Directed Lithiation

Directed lithiation of unprotected benzoic acids, including those substituted with fluoro groups, has been explored to facilitate the synthesis of ortho-substituted products. This method provides a route to diversely functionalized benzoic acids, indicating the flexibility of fluoro-substituted benzoic acids in organic synthesis (Bennetau et al., 1995).